2-Chloro-4-nitropyridin-3-amine

• IUPAC Name: 2-chloro-4-nitropyridin-3-amine
• InChI: InChI=1S/C5H4ClN3O2/c6-5-4(7)3(9(10)11)1-2-8-5/h1-2H,7H2
• InChI Key: WYVJCCYMXYVEMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1[N+](=O)[O-])N)Cl
• Molecular Formula: C5H4ClN3O2
• DSSTOX Substance ID: DTXSID00696008
• Molecular Weight: 173.56 g/mol
• CAS RN: 1092352-67-4

Description

2-Chloro-4-nitropyridin-3-amine (2C4NPA) is an organic compound that belongs to the family of pyridines. It is a nitrogen-containing heterocyclic compound with a molecular formula of C5H5ClN2O2. 2C4NPA is a colorless, crystalline solid that is soluble in water and ethanol. It has a variety of applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Organic Synthesis

  • “2-Chloro-4-nitropyridin-3-amine” is an important raw material and intermediate used in organic synthesis. It’s used to create a variety of other compounds, which can then be used in further reactions.

• Pharmaceuticals

  • This compound is also used as an intermediate in the synthesis of pharmaceuticals. It could be used to produce drugs with a variety of therapeutic effects.

• Agrochemicals

  • “2-Chloro-4-nitropyridin-3-amine” can be used in the production of agrochemicals. These could include pesticides, herbicides, or fertilizers.

• Dyestuffs

  • This compound can be used in the production of dyestuffs. These are substances that impart color to a material.

• Nonlinear Optics

  • “2-Chloro-4-nitropyridin-3-amine” could potentially be used in the field of nonlinear optics. Nonlinear optical materials are of great consequence in the field of optoelectronics, photonics, and laser technology.
  • The methods of application would involve growing organic single crystals of the compound, which can then be used in various optical devices.
  • The results would be the production of optical devices with unique properties, such as high second harmonic generation efficiency.

• Optical Limiting Applications

  • This compound could also be used in optical limiting applications. Optical limiters are devices that limit the intensity of light passing through them to a certain level.
  • The methods of application would involve synthesizing and growing single crystals of the compound, which can then be used in the fabrication of optical limiters.
  • The results would be the production of optical limiters that can protect sensitive optical devices from damage due to high-intensity light.

• Material Science

  • “2-Chloro-4-nitropyridin-3-amine” could potentially be used in the field of material science. It can be an excellent starting material for the preparation of pyridine derivatives, which are important synthetic intermediates for new materials.
  • The methods of application would involve a two-step process, including a nitration step and a reduction step.
  • The results would be the production of new materials with unique properties.

• Optoelectronics and Photonics

  • This compound could also be used in optoelectronics and photonics. Organic materials with donor–acceptor π conjugation having nonlinear optical (NLO) properties are important in the design of devices in communication technologies.
  • The methods of application would involve synthesizing and growing single crystals of the compound, which can then be used in the fabrication of optoelectronic and photonic devices.
  • The results would be the production of devices that can be used in communication technologies.

Future Directions

For more detailed information, you can refer to relevant papers such as the one by Medviediev et al. on the supramolecular ordering of a triclinic polymorph . Additionally, explore the synthesis, crystal growth, and optical investigations documented by Daszkiewicz et al.